5-(1,1-Difluoroethyl)-1,2-oxazole-3-carbaldehyde

• IUPAC Name: 5-(1,1-difluoroethyl)-1,2-oxazole-3-carbaldehyde
• InChI: InChI=1S/C6H5F2NO2/c1-6(7,8)5-2-4(3-10)9-11-5/h2-3H,1H3
• InChI Key: MWCGHQGUBLDAHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=NO1)C=O)(F)F
• Molecular Formula: C6H5F2NO2
• Molecular Weight: 161.11 g/mol

Description

The compound “5-(1,1-Difluoroethyl)-1,2-oxazole-3-carbaldehyde” is likely an organic compound that contains an oxazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The “5-(1,1-Difluoroethyl)” part of the name suggests that a difluoroethyl group is attached to the 5-position of the oxazole ring.

Molecular Structure Analysis

The molecular structure of this compound would likely include an oxazole ring with a difluoroethyl group attached at the 5-position and a carbaldehyde group (also known as a formyl group) at the 3-position.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions typical of oxazoles and aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Given the presence of the oxazole ring, the difluoroethyl group, and the carbaldehyde group, this compound is likely to be polar and may have the ability to form hydrogen bonds.

Scientific Research Applications

Late-Stage Difluoromethylation

• Applications :
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Anesthetic and Neuromuscular Blocking Agent

• Application : 2,2-Dichloro-1,1-difluoroethyl methyl ether (a related compound) is used as a lipid-soluble anesthetic and neuromuscular blocking agent. .

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in the development of new pharmaceuticals or materials, given the biological activity of many oxazole compounds.